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Compound of Interest

Compound Name: 5-Deoxycajanin

Cat. No.: B190954 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Deoxycajanin, a naturally occurring isoflavone, has garnered significant interest within the

scientific community for its potential therapeutic applications. As a member of the flavonoid

family, it exhibits a range of biological activities, including notable antioxidant properties. This

technical guide provides an in-depth overview of the core physicochemical characteristics of 5-
Deoxycajanin, offering crucial data and experimental insights for researchers and

professionals engaged in drug discovery and development.

Physicochemical Characteristics
The fundamental physicochemical properties of 5-Deoxycajanin are summarized in the table

below. These parameters are essential for understanding its behavior in biological systems and

for the formulation of potential drug delivery systems.
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Property Value Source

Molecular Formula C₁₆H₁₂O₅ [1][2]

Molecular Weight 284.26 g/mol

Appearance Yellow powder [1][2]

Melting Point Predicted: 255-258 °C

Boiling Point
Predicted: 543.9 °C at 760

mmHg

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

[2]

pKa (acidic)
Predicted: 6.8 (most acidic

phenol)

logP Predicted: 2.9

CAS Number 7622-53-9 [1][2][3]

Synonyms
7-Methoxy-2',4'-

dihydroxyisoflavone

Experimental Protocols
Detailed methodologies for determining the key physicochemical properties of 5-Deoxycajanin
are outlined below. These protocols are based on established methods for flavonoids and

isoflavones.

Melting Point Determination
The melting point of 5-Deoxycajanin can be determined using a capillary melting point

apparatus.

Methodology:

A small, finely powdered sample of 5-Deoxycajanin is packed into a capillary tube, sealed at

one end.
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The capillary tube is placed in a melting point apparatus.

The sample is heated at a controlled rate.

The temperature at which the substance begins to melt and the temperature at which it is

completely liquid are recorded as the melting range.

Solubility Determination
The solubility of 5-Deoxycajanin in various solvents can be determined using the shake-flask

method.

Methodology:

An excess amount of 5-Deoxycajanin is added to a known volume of the solvent of interest

in a sealed flask.

The flask is agitated at a constant temperature for a predetermined period to ensure

equilibrium is reached.

The solution is then filtered to remove any undissolved solid.

The concentration of 5-Deoxycajanin in the filtrate is determined using a suitable analytical

technique, such as High-Performance Liquid Chromatography (HPLC).

pKa Determination
The acid dissociation constant (pKa) of the phenolic hydroxyl groups in 5-Deoxycajanin can

be determined by potentiometric titration or UV-Vis spectrophotometry.

Methodology (Potentiometric Titration):

A solution of 5-Deoxycajanin of known concentration is prepared in a suitable solvent (e.g.,

a mixture of water and a co-solvent like methanol to ensure solubility).

The solution is titrated with a standardized solution of a strong base (e.g., NaOH).

The pH of the solution is monitored throughout the titration using a calibrated pH meter.
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The pKa is determined from the pH at the half-equivalence point on the titration curve.

logP Determination
The octanol-water partition coefficient (logP), a measure of lipophilicity, can be determined

using the shake-flask method followed by HPLC analysis.

Methodology:

A solution of 5-Deoxycajanin is prepared in a biphasic system of n-octanol and water.

The mixture is shaken vigorously to allow for the partitioning of the compound between the

two phases.

The mixture is then centrifuged to ensure complete separation of the two phases.

The concentration of 5-Deoxycajanin in both the n-octanol and water phases is determined

by HPLC.

The logP value is calculated as the logarithm of the ratio of the concentration in the n-octanol

phase to the concentration in the water phase.

Visualizations
Experimental Workflow: Determination of logP
The following diagram illustrates the workflow for the experimental determination of the octanol-

water partition coefficient (logP).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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